Cas no 1131594-19-8 (Ethyl 3-bromo-4-(tert-butyl)benzoate)

Ethyl 3-bromo-4-(tert-butyl)benzoate is a brominated aromatic ester featuring a tert-butyl substituent, offering unique reactivity and steric properties for synthetic applications. The bromine atom at the 3-position provides a versatile handle for further functionalization via cross-coupling reactions, such as Suzuki or Negishi couplings, while the tert-butyl group enhances stability and influences electronic effects. This compound is particularly useful as an intermediate in pharmaceutical and agrochemical synthesis, where its structural motifs are valuable for constructing complex molecules. Its ester functionality also allows for straightforward hydrolysis or transesterification, enabling flexible downstream modifications. Suitable for use in controlled environments, it is handled with standard precautions for brominated compounds.

Ethyl 3-bromo-4-(tert-butyl)benzoate structure

1131594-19-8 structure

Product Name:Ethyl 3-bromo-4-(tert-butyl)benzoate

CAS No:1131594-19-8

MF:C₁₃H₁₇BrO₂

MW:285.176883459091

CID:1030480

PubChem ID:45072109

Update Time:2025-06-08

Ethyl 3-bromo-4-(tert-butyl)benzoate Chemical and Physical Properties

Names and Identifiers

- Ethyl 3-bromo-4-(tert-butyl)benzoate
- ethyl 3-bromo-4-tert-butylbenzoate
- Ethyl3-bromo-4-(tert-butyl)benzoate
- DTXSID70662376
- 1131594-19-8
- DB-370320
- AKOS015843455
- Inchi： 1S/C13H17BrO2/c1-5-16-12(15)9-6-7-10(11(14)8-9)13(2,3)4/h6-8H,5H2,1-4H3
- InChI Key： RAFYNCLWNDNDKY-UHFFFAOYSA-N
- SMILES： BrC1C=C(C(=O)OCC)C=CC=1C(C)(C)C

Computed Properties

Exact Mass: 284.04119g/mol
Monoisotopic Mass: 284.04119g/mol
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 0
Hydrogen Bond Acceptor Count: 2
Heavy Atom Count: 16
Rotatable Bond Count: 4
Complexity: 245
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
XLogP3: 4.5
Topological Polar Surface Area: 26.3Å²

Ethyl 3-bromo-4-(tert-butyl)benzoate Pricemore >>

Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time
Alichem	A019094488-1g	Ethyl 3-bromo-4-(tert-butyl)benzoate	1131594-19-8	95%	1g	$400.00	2023-09-04
SHANG HAI HAO HONG Biomedical Technology Co., Ltd.	1757646-1g	Ethyl 3-bromo-4-(tert-Butyl)benzoate	1131594-19-8	98%	1g	￥2310.00	2024-08-09
Crysdot LLC	CD12179359-5g	Ethyl 3-bromo-4-(tert-butyl)benzoate	1131594-19-8	95+%	5g	$823	2024-07-23